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Compound of Interest

Compound Name: Insulin degludec

Cat. No.: B10830389 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of insulin degludec and associated materials in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety, environmental protection, and regulatory

compliance. Research laboratories must handle pharmaceutical waste, especially materials

classified as hazardous, in accordance with federal, state, and local regulations.[1][2]

Hazardous Waste Classification
Insulin formulations, including insulin degludec (Tresiba®), contain the preservative m-cresol

at concentrations that typically range from 1,700 to 3,000 parts per million (ppm). According to

the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act

(RCRA), a waste product is classified as toxic hazardous waste (Waste Code D024) if it

contains m-cresol at a concentration exceeding 200 ppm. Therefore, partially used or expired

vials, cartridges, and pens of insulin degludec must be managed as hazardous

pharmaceutical waste.[3]

Quantitative Data Summary
The table below summarizes the concentration of the hazardous constituent in insulin products

relative to the regulatory limit.
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Constituent
Typical Concentration in
Insulin

RCRA Regulatory Limit for
Hazardous Waste

m-Cresol 1,700 - 3,000 ppm ≥ 200 ppm

Experimental Protocol: Hazardous Waste
Management
This protocol outlines the procedural steps for the safe handling and disposal of insulin
degludec waste streams in a laboratory.

1. Waste Segregation at Point of Generation:

Immediately after use, segregate waste into two primary streams: Sharps Waste and

Hazardous Pharmaceutical Waste.

This initial segregation is crucial to prevent cross-contamination and ensure each waste

stream is managed according to regulatory standards.[4]

2. Sharps Waste Management:

Objective: To prevent needlestick injuries and the transmission of blood-borne pathogens.[5]

[6]

Procedure:

Immediately place all used needles, syringes, and disposable pen devices into an FDA-

cleared, puncture-resistant sharps disposal container.[7][8][9]

Ensure the sharps container is clearly labeled with the universal biohazard symbol.[6]

Do not overfill the container; close and seal it when it is approximately three-quarters full.

Manage the sealed sharps container as regulated medical waste, following your

institution's biohazardous waste disposal procedures.

3. Hazardous Pharmaceutical Waste Management (Non-Sharps):
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Objective: To safely contain and dispose of residual insulin degludec in vials and cartridges

in compliance with RCRA regulations.

Procedure:

Place partially used or expired vials and cartridges containing insulin degludec into a

designated hazardous waste container that is compatible with the material, sealable, and

properly labeled.[2][10]

The label must include the words "Hazardous Waste" and identify the contents (e.g.,

"Pharmaceutical Waste: Insulin Degludec with m-cresol").[2]

Store the container in a designated Satellite Accumulation Area (SAA) within or near the

laboratory.[2]

Keep the hazardous waste container securely closed except when adding waste.[2]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office, which will use a licensed hazardous waste disposal company.[2]

Note: Empty vials that contain no residual insulin may be disposed of as solid waste, such as

in a broken glass box, after defacing the label.[2] However, containers that held acutely toxic

hazardous wastes (P-list) require special handling and should not be triple-rinsed.[2]

4. Manufacturer Take-Back Programs:

Novo Nordisk, the manufacturer of Tresiba®, offers a drug disposal program.[9]

This program may provide an alternative disposal pathway for both sharps and unused

medicine. It is recommended to check with the manufacturer for program availability and

specifics for a research setting.[9][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and proper disposal pathways

for waste generated from the use of insulin degludec in a laboratory setting.
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Insulin Degludec Disposal Workflow
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Caption: Disposal workflow for insulin degludec waste in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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